2-[ethyl(prop-2-yn-1-yl)amino]-N-[(thiophen-2-yl)methyl]acetamide

• IUPAC Name: 2-[ethyl(prop-2-ynyl)amino]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C12H16N2OS/c1-3-7-14(4-2)10-12(15)13-9-11-6-5-8-16-11/h1,5-6,8H,4,7,9-10H2,2H3,(H,13,15)
• InChI Key: NEOJQNSQVFDNCB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC#C)CC(=O)NCC1=CC=CS1
• Molecular Formula: C12H16N2OS
• Molecular Weight: 236.34 g/mol
• CAS No.: 1147332-31-7

Description

The compound is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is also known as 1,3-diazole and is an important synthon in the development of new drugs.

Synthesis Analysis

While specific synthesis methods for this compound are not available, imidazole derivatives are often synthesized using a variety of methods. For example, the Sandmeyer reaction of differently C-2 substituted N-(prop-2-yn-1-ylamino)pyridines is an efficient, mild, new, and practical method for the stereospecific synthesis of (E)-exo-halomethylene bicyclic pyridones bearing the imidazo[1,2-a]pyridine heterocyclic ring system.

Molecular Structure Analysis

The compound likely contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole.

Future Directions

Imidazole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. Therefore, the future directions for this compound could involve further exploration of its potential therapeutic applications.